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Compound of Interest

Compound Name: Dianil Blue 2R

Cat. No.: B1614283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity: Dianil Blue 2R, also known as C.I. Direct Blue 31, is an azo dye with the

CAS number 5442-09-1. This guide provides a comprehensive overview of its known safety

and handling precautions. Due to the limited availability of a specific, comprehensive Safety

Data Sheet (SDS) for Dianil Blue 2R, this document amalgamates data from various sources

on direct azo dyes and related compounds to provide the most thorough safety guidance

possible. Researchers should handle this chemical with the caution accorded to a substance

with a partially documented toxicological profile.

Physicochemical Properties
A clear understanding of the physical and chemical properties of Dianil Blue 2R is fundamental

to its safe handling and use in a laboratory setting.
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Property Value Source

CAS Number 5442-09-1 World Dye Variety[1]

Molecular Formula C34H24N5Na3O11S3 World Dye Variety[1]

Molecular Weight 843.75 g/mol World Dye Variety[1]

Appearance Red-light blue powder World Dye Variety[1]

Solubility

Soluble in water (forms a deep

purple solution), slightly

soluble in alcohol (forms a red-

light purple solution).

World Dye Variety[1]

Hazard Identification and Toxicological Profile
As a member of the azo dye class, Dianil Blue 2R is treated with caution. Some azo dyes are

known to be mutagenic, and benzidine-based dyes, in particular, have been associated with an

increased risk of bladder cancer. While specific toxicological data for Dianil Blue 2R is not

readily available, the following general hazards associated with direct dyes should be

considered.

Potential Health Effects:

Skin Contact: May cause skin irritation. Prolonged or repeated contact may lead to dermatitis

in sensitive individuals.

Eye Contact: May cause eye irritation.

Inhalation: May cause respiratory tract irritation.

Ingestion: While acute oral toxicity data is not available, ingestion is not a recommended

route of exposure.

Carcinogenicity: There is no specific carcinogenicity data available for Dianil Blue 2R.

However, it is important to note that some direct dyes, particularly those based on benzidine,

are classified as known or suspected carcinogens.
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Handling and Storage Protocols
Adherence to strict laboratory protocols is essential to minimize exposure and ensure the safe

use of Dianil Blue 2R.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid the generation of dust.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage:

Store in a tightly closed container.

Keep in a cool, dry place.

Store away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protective
Equipment
To mitigate the risks associated with handling Dianil Blue 2R, the following personal protective

equipment (PPE) is recommended.
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PPE Category Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

In case of insufficient ventilation or when

handling large quantities that may generate

dust, a NIOSH-approved respirator with

appropriate particulate filters should be used.

Experimental Workflow for Handling Dianil Blue 2R

Caption: A typical experimental workflow for the safe handling of Dianil Blue 2R.

First-Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures:

After Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If irritation persists, seek medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:

Spill Cleanup:
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Evacuate the area.

Wear appropriate personal protective equipment.

Avoid generating dust.

Carefully sweep or scoop up the spilled material into a suitable container for disposal.

Clean the spill area with soap and water.

Environmental Precautions: Do not allow the material to enter drains or waterways.

Emergency Response for Dianil Blue 2R Spill

Caption: A flowchart outlining the emergency response procedure for a Dianil Blue 2R spill.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards Arising from the Chemical: As with many organic dyes, combustion may

produce toxic fumes, including oxides of carbon, nitrogen, and sulfur.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective clothing.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not dispose of it in drains or sewers.

Experimental Protocols Cited
The safety and handling precautions outlined in this guide are based on general best practices

for handling chemical dyes in a laboratory setting. Specific experimental protocols for the safety

assessment of Dianil Blue 2R are not readily available in the public domain. Researchers

should develop their own standard operating procedures (SOPs) for the use of this chemical,
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incorporating the safety measures detailed in this guide. These SOPs should be reviewed and

approved by the institution's environmental health and safety department.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety advice. The user is responsible for determining the suitability of this

information for their specific application and for complying with all applicable laws and

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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